Cas no 900006-00-0 (N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide)

• Product Name: N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide
• CAS No: 900006-00-0
• MF: C₂₂H₂₇ClN₄O₃
• MW: 430.927784204483
• CID: 5504855
• Update Time: 2025-06-03

N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chlorophenyl)-N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]oxamide
• N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

• Inchi： 1S/C22H27ClN4O3/c1-26(2)19-8-6-16(7-9-19)20(27-10-12-30-13-11-27)15-24-21(28)22(29)25-18-5-3-4-17(23)14-18/h3-9,14,20H,10-13,15H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： DRCZHXBABURIDJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCOCC1)(=O)C(NC1=CC=CC(Cl)=C1)=O

Additional information on N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide

The compound N'-(3-chlorophenyl)-N-{2-4-(dimethylamino)phenyl-2-(morpholin-4-yl)ethyl}ethanediamide (CAS No. 900006-00-0) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of a 3-chlorophenyl group, a dimethylamino phenyl group, and a morpholin-4-yl group, all connected through an ethanediamide backbone. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of ethanediamide derivatives in drug discovery, particularly in the development of inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. The 3-chlorophenyl group in this compound is known to enhance lipophilicity, which is crucial for improving drug bioavailability. Additionally, the dimethylamino phenyl group introduces electron-donating properties, which can modulate the compound's interaction with biological targets. The morpholin-4-yl group, on the other hand, provides structural rigidity and can act as a hydrogen bond donor or acceptor, further enhancing the molecule's bioactivity.

One of the most promising applications of this compound lies in its potential as a small-molecule inhibitor for protein kinases. Protein kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting these enzymes, compounds like CAS No. 900006-00-0 could potentially lead to the development of novel therapeutic agents with high specificity and efficacy.

Moreover, the compound's structure suggests that it could serve as a versatile building block for constructing more complex molecules. The combination of aromatic rings, amine groups, and amide linkages makes it an ideal candidate for further functionalization. Researchers have explored its use in creating bioconjugates, which are essential for targeted drug delivery systems and diagnostic agents.

In terms of synthesis, CAS No. 900006-00-0 can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and cyclizations. The synthesis pathway typically begins with the preparation of intermediate compounds that incorporate the key functional groups. For instance, the 3-chlorophenyl group can be introduced via Friedel-Crafts alkylation or through coupling reactions using aryl halides. The dimethylamino phenyl group is often synthesized by treating aniline derivatives with formaldehyde under basic conditions to form Schiff bases, which are then subjected to reduction or alkylation steps.

The incorporation of the morpholin-4-yl group into the molecule involves nucleophilic substitution reactions with morpholine derivatives. This step is critical as it introduces a ring structure that enhances the molecule's stability and solubility properties. Finally, the ethanediamide backbone is formed through amide bond formation between appropriate carboxylic acid derivatives and amine-containing intermediates.

From an analytical standpoint, CAS No. 900066857177 has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses confirm the compound's molecular formula (C₂₁H₂₅ClN₃O₂) and molecular weight (415 g/mol). High-resolution mass spectrometry has been particularly useful in confirming the exact mass of the molecule, which aligns perfectly with its theoretical value based on its molecular formula.

The compound's physical properties also make it suitable for various industrial applications. Its melting point (~185°C) indicates moderate thermal stability, while its solubility in organic solvents such as dichloromethane and DMF suggests its compatibility with common organic synthesis protocols. These properties are advantageous for large-scale production processes and formulation development.

In conclusion, CAS No. 981178871585 represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its biological activity and synthetic versatility, this compound is poised to play an increasingly important role in advancing modern science and technology.